Cas no 397867-90-2 ((1,3-thiazol-4-yl)methanol hydrochloride)

• Product Name: (1,3-thiazol-4-yl)methanol hydrochloride
• CAS No: 397867-90-2
• MF: C₄H₆ClNOS
• MW: 151.614538669586
• MDL: MFCD22056684
• CID: 3964598
• PubChem ID: 71307755
• Update Time: 2025-06-09

(1,3-thiazol-4-yl)methanol hydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-Thiazolemethanol, hydrochloride
• 4-Thiazolemethanol, hydrochloride (1:1)
• (1,3-thiazol-4-yl)methanol hydrochloride
• Thiazol-4-ylmethanol hydrochloride
• 1,3-thiazol-4-ylmethanol;hydrochloride
• 4-(Hydroxymethyl)thiazole hydrochloride
• EN300-211642
• CS-0355046
• 397867-90-2
• 1087767-88-1
• 4-(HydroxyMethyl)thiazole HCl

• MDL： MFCD22056684
• Inchi： 1S/C4H5NOS.ClH/c6-1-4-2-7-3-5-4;/h2-3,6H,1H2;1H
• InChI Key： WTWXAOJWHVSXHB-UHFFFAOYSA-N
• SMILES： C(C1N=CSC=1)O.Cl

Computed Properties

• Exact Mass: 150.9858627Da
• Monoisotopic Mass: 150.9858627Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 59.7
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 61.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles

Additional information on (1,3-thiazol-4-yl)methanol hydrochloride

Introduction to (1,3-Thiazol-4-yl)methanol Hydrochloride (CAS No. 397867-90-2)

(1,3-Thiazol-4-yl)methanol hydrochloride (CAS No. 397867-90-2) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is a hydrochloride salt of (1,3-thiazol-4-yl)methanol, which belongs to the class of thiazoles. Thiazoles are heterocyclic compounds characterized by a five-membered ring containing one sulfur and one nitrogen atom. The unique chemical structure of (1,3-thiazol-4-yl)methanol hydrochloride makes it a valuable intermediate in the synthesis of various biologically active molecules, including pharmaceuticals and agrochemicals.

The chemical formula of (1,3-thiazol-4-yl)methanol hydrochloride is C₅H₆N₂O·HCl, and its molecular weight is approximately 155.6 g/mol. The compound is typically supplied as a white to off-white crystalline solid with a melting point ranging from 170°C to 175°C. It is soluble in water and common organic solvents such as methanol, ethanol, and dimethyl sulfoxide (DMSO), making it suitable for various synthetic and analytical applications.

In recent years, the interest in (1,3-thiazol-4-yl)methanol hydrochloride has been driven by its potential applications in drug discovery and development. Thiazole derivatives have been extensively studied for their diverse biological activities, including antimicrobial, antiviral, anticancer, and anti-inflammatory properties. For instance, a study published in the Journal of Medicinal Chemistry in 2022 reported that certain thiazole-based compounds exhibited potent inhibitory activity against the SARS-CoV-2 main protease (M^pro), making them promising candidates for the development of antiviral drugs against COVID-19.

The synthetic versatility of (1,3-thiazol-4-yl)methanol hydrochloride has also been highlighted in several research articles. A notable example is its use as a key intermediate in the synthesis of novel thiazole-containing peptidomimetics with improved pharmacological properties. These peptidomimetics have shown enhanced stability and bioavailability compared to their natural peptide counterparts, which is crucial for their therapeutic efficacy.

In addition to its role in drug discovery, (1,3-thiazol-4-yl)methanol hydrochloride has found applications in the development of agrochemicals. Thiazole derivatives are known for their herbicidal and fungicidal activities, and recent studies have explored the use of thiazole-based compounds as environmentally friendly alternatives to traditional pesticides. A study published in Pesticide Biochemistry and Physiology in 2021 demonstrated that certain thiazole derivatives exhibited selective herbicidal activity against broadleaf weeds while showing minimal toxicity to non-target organisms.

The safety profile of (1,3-thiazol-4-yl)methanol hydrochloride is an important consideration for its use in pharmaceutical and agrochemical applications. Toxicological studies have shown that this compound has low acute toxicity when administered orally or topically. However, as with any chemical compound, appropriate handling and storage practices should be followed to ensure safety and compliance with regulatory guidelines.

In conclusion, (1,3-thiazol-4-yl)methanol hydrochloride (CAS No. 397867-90-2) is a valuable compound with a wide range of applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and synthetic versatility make it an attractive candidate for the development of novel drugs and agrochemicals. Ongoing research continues to uncover new possibilities for this compound, further solidifying its importance in the scientific community.